![molecular formula C17H13ClN2O4S B2596098 2-((1-(3-Chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid CAS No. 853751-47-0](/img/structure/B2596098.png)
2-((1-(3-Chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-(3-Chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid, also known as CTN, is a chemical compound that has been studied for its potential therapeutic applications. CTN is a thionucleoside analog that has been shown to have antiviral, antitumor, and anti-inflammatory properties. In
Scientific Research Applications
Lipid Metabolism and Cardiovascular Health
Research indicates that nicotinic acid, a related compound, plays a significant role in managing lipid levels, particularly in patients with hyperlipoproteinemia. Carlson and Orö (1973) found that nicotinic acid significantly lowers serum cholesterol and triglycerides in patients with various types of hyperlipoproteinemia, suggesting its potential utility in cardiovascular disease management (Carlson & Orö, 1973).
Metabolic Pathways and Efficacy
Differences in the metabolism of time-release and unmodified nicotinic acid could explain variations in efficacy and toxicity. Stern et al. (1992) investigated these differences, highlighting the importance of understanding nicotinic acid's metabolic pathways to optimize its therapeutic use (Stern, Freeman, & Spence, 1992).
Diagnostic and Therapeutic Implications in Mental Health
Nicotinic acid has also been explored for its potential diagnostic and therapeutic implications in mental health disorders. Ward et al. (1998) conducted a pilot study to evaluate a skin test for schizophrenia based on nicotinic acid's effects, suggesting a unique approach to diagnosing schizophrenia (Ward, Sutherland, Glen, & Glen, 1998).
Role in Nutrition and Health
Lang et al. (2010) developed a method to quantify bioactive pyridines in human plasma and urine after coffee consumption, including nicotinic acid and its metabolites. This study underscores nicotinic acid's relevance in dietary studies and its impact on health (Lang, Wahl, Skurk, Yagar, Schmiech, Eggers, Hauner, & Hofmann, 2010).
Aging and Cellular Metabolism
Clement et al. (2019) researched the dysregulation of the plasma NAD+ metabolome in "normal" aging, highlighting the crucial role of nicotinic acid and related compounds in maintaining balanced redox homeostasis and cellular metabolism as individuals age (Clement, Wong, Poljak, Sachdev, & Braidy, 2019).
properties
IUPAC Name |
2-[1-(3-chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O4S/c1-9-11(18)5-2-6-12(9)20-14(21)8-13(16(20)22)25-15-10(17(23)24)4-3-7-19-15/h2-7,13H,8H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJIRTCHAYNLSLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)N2C(=O)CC(C2=O)SC3=C(C=CC=N3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(3-Chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.